Cas no 1351598-05-4 (3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide)

• Product Name: 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide
• CAS No: 1351598-05-4
• MF: C₁₇H₁₃F₃N₂O₂
• MW: 334.292534589767
• CID: 6474700
• PubChem ID: 56764201
• Update Time: 2025-10-29

3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide
• F5857-3433
• AKOS024524030
• 1351598-05-4

• Inchi： 1S/C17H13F3N2O2/c18-17(19,20)16(24,14-7-2-1-3-8-14)11-22-15(23)13-6-4-5-12(9-13)10-21/h1-9,24H,11H2,(H,22,23)
• InChI Key： VALVUMASUPRLFQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CNC(C1C=CC=C(C#N)C=1)=O)O)(F)F

Computed Properties

• Exact Mass: 334.09291215g/mol
• Monoisotopic Mass: 334.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide

Comprehensive Overview of 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide (CAS No. 1351598-05-4)

3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide (CAS No. 1351598-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and cyano functional groups, exhibits properties that make it valuable for various applications. Researchers are particularly interested in its potential as an intermediate in the synthesis of bioactive molecules, given its structural complexity and reactivity.

The molecular structure of 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide includes a benzamide core, which is a common motif in drug design. The presence of the cyano group (-CN) and the trifluoromethyl group (-CF3) enhances its electronic properties, making it a candidate for further chemical modifications. These functional groups are known to improve metabolic stability and bioavailability, which are critical factors in pharmaceutical development.

One of the most searched questions about this compound is: "What are the applications of 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide in drug discovery?" Current research suggests that this compound could serve as a building block for kinase inhibitors or other enzyme-targeting drugs. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly popular in modern medicinal chemistry due to their ability to enhance drug potency and selectivity.

Another trending topic in the chemical community is the use of 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide in agrochemical formulations. The compound's structural features may contribute to the development of novel pesticides or herbicides, addressing the growing demand for environmentally friendly crop protection solutions. Researchers are exploring its potential to interact with specific biological targets in pests, offering a more sustainable alternative to traditional agrochemicals.

From a synthetic chemistry perspective, the preparation of 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide involves multi-step organic reactions, including condensation and fluorination processes. The compound's CAS No. 1351598-05-4 is frequently referenced in patent literature, highlighting its relevance in intellectual property related to specialty chemicals. Laboratories and chemical suppliers often list this compound under its full name or abbreviated forms, catering to researchers seeking high-purity intermediates.

The physicochemical properties of 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide are also of interest. Its solubility, melting point, and stability under various conditions are critical for handling and storage. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and purity for research purposes.

In the context of market dynamics, the demand for 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide is driven by the pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and contract research organizations (CROs) often include this compound in their portfolios, catering to clients engaged in drug discovery and crop science. The global trend toward precision medicine and sustainable agriculture further amplifies its significance.

Safety and regulatory considerations are paramount when working with 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe handling. Researchers are advised to consult material safety data sheets (MSDS) and adhere to institutional guidelines when using this compound in experiments.

Future research directions for 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide may explore its utility in other fields, such as materials science or catalysis. Its unique combination of functional groups could unlock new applications, particularly in the development of advanced polymers or catalysts for green chemistry processes. As the scientific community continues to investigate its potential, this compound is likely to remain a subject of interest in peer-reviewed journals and industry reports.

In summary, 3-cyano-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide (CAS No. 1351598-05-4) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and beyond. Its structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. By staying updated on the latest studies and market trends, professionals can leverage the full potential of this compound in their work.